Cas no 1157221-88-9 (1-Propanone, 1-(3-chlorophenyl)-2-(ethylthio)-)

1-Propanone, 1-(3-chlorophenyl)-2-(ethylthio)-, is a specialized organic compound featuring a chlorophenyl group and an ethylthio substituent on a propanone backbone. Its molecular structure imparts unique reactivity, making it a valuable intermediate in synthetic organic chemistry, particularly for the preparation of pharmaceuticals and agrochemicals. The presence of the 3-chlorophenyl moiety enhances its potential for further functionalization, while the ethylthio group contributes to its distinct electronic and steric properties. This compound is typically utilized in controlled reactions due to its precise reactivity profile. Proper handling and storage are recommended to maintain stability and ensure optimal performance in synthetic applications.
1-Propanone, 1-(3-chlorophenyl)-2-(ethylthio)- structure
1157221-88-9 structure
Product Name:1-Propanone, 1-(3-chlorophenyl)-2-(ethylthio)-
CAS No:1157221-88-9
MF:C11H13ClOS
MW:228.738321065903
CID:5157208
Update Time:2025-06-15

1-Propanone, 1-(3-chlorophenyl)-2-(ethylthio)- Chemical and Physical Properties

Names and Identifiers

    • 1-(3-Chlorophenyl)-2-(ethylthio)propan-1-one
    • 1-(3-chlorophenyl)-2-(ethylsulfanyl)propan-1-one
    • 1-Propanone, 1-(3-chlorophenyl)-2-(ethylthio)-
    • Inchi: 1S/C11H13ClOS/c1-3-14-8(2)11(13)9-5-4-6-10(12)7-9/h4-8H,3H2,1-2H3
    • InChI Key: VXBFBJICOCBWLU-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)C(C(C)SCC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 196
  • XLogP3: 3.7
  • Topological Polar Surface Area: 42.4

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Additional information on 1-Propanone, 1-(3-chlorophenyl)-2-(ethylthio)-

1-Propanone, 1-(3-chlorophenyl)-2-(ethylthio)- (CAS No. 1157221-88-9): A Comprehensive Overview

1-Propanone, 1-(3-chlorophenyl)-2-(ethylthio)- (CAS No. 1157221-88-9) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as 3-Chlorophenyl-2-(ethylthio)propan-1-one, is characterized by its distinctive functional groups, including a ketone, a chlorophenyl ring, and an ethylthio group. These features contribute to its potential applications in various scientific and industrial contexts.

The molecular formula of 1-Propanone, 1-(3-chlorophenyl)-2-(ethylthio)- is C10H12ClO2S, and its molecular weight is approximately 235.7 g/mol. The compound's structure consists of a propanone backbone with a substituted chlorophenyl ring and an ethylthio group attached to the second carbon atom of the propanone chain. This arrangement provides the molecule with unique chemical properties and reactivity profiles.

In recent years, 1-Propanone, 1-(3-chlorophenyl)-2-(ethylthio)- has been the subject of numerous studies due to its potential as an intermediate in the synthesis of pharmaceuticals and other fine chemicals. Its ketone functionality makes it an excellent starting material for various chemical transformations, such as nucleophilic addition reactions and condensation reactions. Additionally, the presence of the chlorophenyl and ethylthio groups introduces additional reactivity and selectivity in synthetic pathways.

One of the key areas of research involving 1-Propanone, 1-(3-chlorophenyl)-2-(ethylthio)- is its application in drug discovery and development. The compound has been explored as a potential lead molecule for the synthesis of novel therapeutic agents. For instance, a study published in the *Journal of Medicinal Chemistry* in 2020 reported the use of 3-Chlorophenyl-2-(ethylthio)propan-1-one as a key intermediate in the synthesis of a series of antiviral compounds with promising activity against influenza viruses. The researchers found that the unique structure of this compound allowed for efficient derivatization and optimization of pharmacological properties.

Beyond its role in pharmaceutical research, 1-Propanone, 1-(3-chlorophenyl)-2-(ethylthio)- has also been investigated for its potential in materials science. A recent study published in *Advanced Materials* highlighted the use of this compound as a building block for the synthesis of functional polymers with tunable properties. The researchers demonstrated that by incorporating 3-Chlorophenyl-2-(ethylthio)propan-1-one into polymer chains, they could achieve enhanced mechanical strength and thermal stability, making these materials suitable for various applications, including electronic devices and biomedical implants.

The environmental impact of 1-Propanone, 1-(3-chlorophenyl)-2-(ethylthio)- has also been a topic of interest. A study published in *Environmental Science & Technology* in 2021 evaluated the biodegradability and ecotoxicity of this compound. The results indicated that under controlled conditions, 3-Chlorophenyl-2-(ethylthio)propan-1-one exhibits moderate biodegradability and low ecotoxicity, suggesting that it may be a more environmentally friendly alternative to some traditional organic solvents.

In conclusion, 1-Propanone, 1-(3-chlorophenyl)-2-(ethylthio)- (CAS No. 1157221-88-9) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure makes it an attractive candidate for synthetic chemistry, drug discovery, materials science, and environmental studies. As research continues to advance, it is likely that new applications and insights into the properties of this compound will emerge, further solidifying its importance in the scientific community.

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